Cas no 1152965-65-5 (2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol)
2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol
- 2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol
-
- Inchi: 1S/C11H12IN3O/c12-9-3-1-8(2-4-9)10-7-11(13)15(14-10)5-6-16/h1-4,7,16H,5-6,13H2
- InChI Key: LSFGCVDNWLUCEH-UHFFFAOYSA-N
- SMILES: N1(CCO)C(N)=CC(C2=CC=C(I)C=C2)=N1
2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A632525-10mg |
2-[5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol |
1152965-65-5 | 10mg |
$ 70.00 | 2022-05-31 | ||
| TRC | A632525-50mg |
2-[5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol |
1152965-65-5 | 50mg |
$ 210.00 | 2022-05-31 | ||
| TRC | A632525-100mg |
2-[5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol |
1152965-65-5 | 100mg |
$ 340.00 | 2022-05-31 | ||
| Chemenu | CM456739-250mg |
2-[5-amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol |
1152965-65-5 | 95%+ | 250mg |
$469 | 2023-01-04 | |
| Chemenu | CM456739-500mg |
2-[5-amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol |
1152965-65-5 | 95%+ | 500mg |
$744 | 2023-01-04 | |
| Chemenu | CM456739-1g |
2-[5-amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol |
1152965-65-5 | 95%+ | 1g |
$948 | 2023-01-04 | |
| Enamine | EN300-66720-0.05g |
2-[5-amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol |
1152965-65-5 | 95% | 0.05g |
$202.0 | 2023-02-13 | |
| Enamine | EN300-66720-0.1g |
2-[5-amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol |
1152965-65-5 | 95% | 0.1g |
$301.0 | 2023-02-13 | |
| Enamine | EN300-66720-0.25g |
2-[5-amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol |
1152965-65-5 | 95% | 0.25g |
$431.0 | 2023-02-13 | |
| Enamine | EN300-66720-0.5g |
2-[5-amino-3-(4-iodophenyl)-1H-pyrazol-1-yl]ethan-1-ol |
1152965-65-5 | 95% | 0.5g |
$679.0 | 2023-02-13 |
2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol
Research Brief on 2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol (CAS: 1152965-65-5): Recent Advances and Applications
The compound 2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol (CAS: 1152965-65-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the iodophenyl and pyrazole moieties, make it a promising scaffold for further pharmacological development.
Recent studies have highlighted the role of 2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol as a modulator of key signaling pathways, particularly those involving protein kinases and G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against a subset of tyrosine kinases implicated in cancer progression. The compound exhibited IC50 values in the low micromolar range, suggesting its potential as a lead compound for oncology drug development.
In addition to its kinase inhibitory properties, research has explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that 2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The iodophenyl group was found to be critical for this activity, possibly due to its influence on the compound's lipophilicity and target engagement.
The synthetic routes to 2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol have also been optimized in recent years. A 2023 publication in Organic Process Research & Development described a scalable, high-yield synthesis with improved purity profiles. The new method utilizes a palladium-catalyzed coupling reaction as a key step, addressing previous challenges in the introduction of the iodophenyl group. This advancement is particularly significant for potential large-scale production should the compound progress to clinical trials.
Structural-activity relationship (SAR) studies have been instrumental in understanding the pharmacophore of this compound. Research teams have systematically modified various positions on the pyrazole ring and the ethanolamine side chain to optimize potency and selectivity. The amino group at position 5 and the hydroxyl group on the ethan-1-ol moiety appear to be essential for maintaining biological activity, while the 4-iodophenyl group contributes to both potency and pharmacokinetic properties.
Looking forward, several pharmaceutical companies have included 2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol in their discovery pipelines, particularly for oncology and CNS disorders. The compound's dual activity against multiple target classes makes it an attractive candidate for polypharmacological approaches. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects, which are currently areas of active investigation.
In conclusion, 2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol represents a promising chemical entity with diverse therapeutic potential. The recent advances in its synthesis, biological characterization, and target identification have positioned it as a valuable tool compound and potential drug candidate. Further research is needed to fully elucidate its mechanism of action and to translate these findings into clinical applications.
1152965-65-5 (2-5-Amino-3-(4-iodophenyl)-1H-pyrazol-1-ylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)